Cas no 557796-54-0 (rac-(1R,2S)-1-(ethoxycarbonyl)-2-(trifluoromethyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2S)-1-(ethoxycarbonyl)-2-(trifluoromethyl)cyclopropane-1-carboxylic acid
• CAS No: 557796-54-0
• MF: C₈H₉F₃O₄
• MW: 226.149873495102
• CID: 6598270
• PubChem ID: 165592163
• Update Time: 2025-05-20

rac-(1R,2S)-1-(ethoxycarbonyl)-2-(trifluoromethyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-1-(ethoxycarbonyl)-2-(trifluoromethyl)cyclopropane-1-carboxylic acid
• EN300-37104427
• 557796-54-0

• Inchi： 1S/C8H9F3O4/c1-2-15-6(14)7(5(12)13)3-4(7)8(9,10)11/h4H,2-3H2,1H3,(H,12,13)/t4-,7+/m0/s1
• InChI Key： SZUGOPNJRIZFMC-MHTLYPKNSA-N
• SMILES： FC([C@H]1C[C@@]1(C(=O)O)C(=O)OCC)(F)F

Computed Properties

• Exact Mass: 226.04529325g/mol
• Monoisotopic Mass: 226.04529325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.6Ų

Additional information on rac-(1R,2S)-1-(ethoxycarbonyl)-2-(trifluoromethyl)cyclopropane-1-carboxylic acid

Introduction to Rac-(1R,2S)-1-(ethoxycarbonyl)-2-(trifluoromethyl)cyclopropane-1-carboxylic Acid (CAS No. 557796-54-0)

Rac-(1R,2S)-1-(ethoxycarbonyl)-2-(trifluoromethyl)cyclopropane-1-carboxylic acid, identified by its CAS number 557796-54-0, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of cyclopropanecarboxylic acids, which are known for their unique structural properties and potential biological activities. The presence of both an ethoxycarbonyl group and a trifluoromethyl group in its molecular structure imparts distinct characteristics that make it a valuable intermediate in synthetic chemistry and a promising candidate for further pharmacological investigation.

The structural motif of Rac-(1R,2S)-1-(ethoxycarbonyl)-2-(trifluoromethyl)cyclopropane-1-carboxylic acid is particularly noteworthy due to the rigid three-membered cyclopropane ring. This ring system is often employed in medicinal chemistry due to its ability to constrain molecular conformation, which can significantly influence the binding affinity and selectivity of bioactive molecules. The incorporation of a trifluoromethyl group further enhances the compound's electronic properties, potentially affecting its metabolic stability and lipophilicity. These features make it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis of complex organic molecules, particularly those with cyclopropane moieties. The synthesis of Rac-(1R,2S)-1-(ethoxycarbonyl)-2-(trifluoromethyl)cyclopropane-1-carboxylic acid exemplifies the advancements in this area. Modern synthetic approaches have enabled the efficient construction of such intricate structures, often utilizing transition metal-catalyzed reactions and asymmetric methodologies to achieve high enantioselectivity. These techniques not only streamline the synthetic process but also enhance the overall yield and purity of the final product.

The pharmacological potential of Rac-(1R,2S)-1-(ethoxycarbonyl)-2-(trifluoromethyl)cyclopropane-1-carboxylic acid has been explored in several cutting-edge studies. Researchers have been particularly interested in its potential as a precursor for developing drugs targeting various diseases. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. The trifluoromethyl group, in particular, is known to enhance binding interactions with biological targets, making it a key feature for drug design.

One of the most compelling aspects of this compound is its versatility as a building block in medicinal chemistry. Its unique structural features allow for modifications at multiple positions, enabling chemists to tailor its properties for specific applications. For example, replacing the ethoxycarbonyl group with other functional groups can alter its reactivity and biological profile. Similarly, introducing different substituents at the cyclopropane ring can fine-tune its pharmacokinetic properties. This flexibility makes Rac-(1R,2S)-1-(ethoxycarbonyl)-2-(trifluoromethyl)cyclopropane-1-carboxylic acid an invaluable asset in drug discovery programs.

The role of computational chemistry and molecular modeling has been instrumental in understanding the behavior of Rac-(1R,2S)-1-(ethoxycarbonyl)-2-(trifluoromethyl)cyclopropane-1-carboxylic acid at both the molecular and cellular levels. These tools have enabled researchers to predict how this compound interacts with biological targets and to optimize its structure for improved efficacy. Additionally, they have been used to simulate drug-like properties such as solubility, permeability, and metabolic stability, which are critical factors in determining a drug's clinical success.

In conclusion, Rac-(1R,2S)-1-(ethoxycarbonyl)-2-(trifluoromethyl)cyclopropane-1-carboxylic acid (CAS No. 557796-54-0) represents a significant advancement in synthetic organic chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a compelling candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.